6-ethoxy-N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Thieno[2,3-d]pyrimidin-4-ones and pyrrolo[2,3-d]pyrimidines are classes of compounds that have been studied for their potential biological activities . They have been found to possess various biological activities such as fungicidal, bactericidal, and anti-inflammatory effects .
Synthesis Analysis
These compounds are traditionally synthesized from 2-amino-3-ethoxycarbonyl-4,5-disubstituted thiophenes by condensation with lactams or O-alkyl esters of lactams, and also from cyclic ketones by the Gewald reaction .Molecular Structure Analysis
The molecular structure of these compounds involves different aromatic, aryl, and alkyl substitutions at the C-4 position of the 7-deazapurine ring .Chemical Reactions Analysis
The reactions of these compounds with benzaldehyde, its 4-dimethylamino-, 3,4-dimethoxy-, and 3,4-methylenedioxy derivatives and also furfural in the presence of NaOH have been studied .Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds can vary, but it has been noted that all the potent compounds from a certain series have a ClogP value less than 4 and a molecular weight less than 400, thus likely to maintain drug-likeness during lead optimization .Scientific Research Applications
Synthesis and Structural Analysis
- A study on N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide detailed its synthesis, crystal structure determination, and theoretical studies including density functional theory (DFT) calculations, molecular electrostatic potential (MEP) surface mapping, and Hirshfeld surface analysis. This compound exhibited promising anticancer activity against several cancer cell lines, highlighting the role of structural analysis in drug development (Pei Huang et al., 2020).
Biological Activities
Antibacterial Activity : Research on 2,3,5,7-substituted-pyrido[2,3-d]pyrimidin-4(3h)-one derivatives showed notable antibacterial activity against both Gram-positive and Gram-negative bacteria, emphasizing the potential of pyrimidine derivatives in addressing antibiotic resistance (L. N. Bheemanapalli et al., 2008).
Anti-fibrosis Activity : A study on novel 2-(pyridin-2-yl) pyrimidine derivatives assessed their anti-fibrotic activities against rat hepatic stellate cells, with some compounds outperforming established anti-fibrotic drugs. This research underscores the therapeutic potential of pyrimidine derivatives in treating fibrotic diseases (Yi-Fei Gu et al., 2020).
Utilization by Biological Systems
- The utilization of nicotinamide derivatives in various biological systems was explored, revealing the metabolic pathways and effects of related compounds in mammals, insects, and bacteria, which could inform further pharmacological or nutritional research (P. Ellinger et al., 1947).
Chemical Properties and Reactions
- Investigations into the chemical properties and reactions of related compounds, such as ethyl 2-methoxy-6-[(triphenylphosphoranylidene)amino]nicotinates, provide foundational knowledge that can be applied to the design and synthesis of new compounds with potential scientific or therapeutic applications (J. Cobo et al., 2008).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
6-ethoxy-N-[2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O3S/c1-2-23-13-4-3-11(9-18-13)14(21)17-6-7-20-10-19-15-12(16(20)22)5-8-24-15/h3-5,8-10H,2,6-7H2,1H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCEVRGBZKIBDOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C(=O)NCCN2C=NC3=C(C2=O)C=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.